N-(benzo[d]thiazol-2-yl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-1-[(3-nitrophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H14N4O4S/c25-18(22-20-21-16-8-1-2-9-17(16)29-20)15-7-4-10-23(19(15)26)12-13-5-3-6-14(11-13)24(27)28/h1-11H,12H2,(H,21,22,25)
• InChI Key: JURTUYLMCUEHGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)C3=CC=CN(C3=O)CC4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C20H14N4O4S
• Molecular Weight: 406.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a benzothiazole ring, a nitrobenzyl group, and a dihydropyridine ring with a carboxamide group. These functional groups could potentially give the compound a variety of interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the benzothiazole ring could be formed via a condensation reaction between an amine and a thiol. The nitrobenzyl group could be introduced via a nitration reaction, and the dihydropyridine ring could be formed via a multi-component reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzothiazole ring is aromatic, which could contribute to the stability of the molecule. The nitro group is a strong electron-withdrawing group, which could affect the reactivity of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and the reagents used. The nitro group could potentially be reduced to an amine, and the dihydropyridine ring could potentially undergo further reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitro group could make the compound more polar, affecting its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling this molecule would require appropriate safety precautions. The specific hazards associated with this compound would depend on its physical and chemical properties.

Future Directions

Future research on this compound could involve studying its reactivity under different conditions, investigating its potential uses (for example, as a drug or a dye), and optimizing its synthesis.